Cas no 1261599-34-1 (6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261599-34-1
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• CID: 4920476
• Update Time: 2025-06-22

6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F4NO/c13-10-5-7(6-11(18)17-10)8-3-1-2-4-9(8)12(14,15)16/h1-6H,(H,17,18)
• InChI Key： DDHJPQUEXDXSBN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC(NC(=C1)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 411
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261599-34-1)

6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261599-34-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and its potential applications in medicinal chemistry. The presence of multiple functional groups, including a fluoro substituent, a hydroxyl group, and a trifluoromethylphenyl moiety, makes this compound a versatile scaffold for drug discovery and development.

The fluoro group, specifically at the 6-position of the pyridine ring, is a well-documented pharmacophore that can influence metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. In recent years, the incorporation of fluorine into drug molecules has been extensively studied for its ability to modulate electronic properties and improve pharmacokinetic profiles. The hydroxyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities, which can be critical for interactions with biological targets. Meanwhile, the trifluoromethylphenyl group at the 4-position adds further complexity by providing lipophilicity and electronic effects that can fine-tune receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. The structural features of 6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine make it an attractive candidate for designing novel therapeutic agents. For instance, its pyridine core is a common motif in many bioactive molecules, including kinase inhibitors and antiviral drugs. The specific arrangement of substituents on this core structure allows for precise tuning of interactions with biological targets, making it a valuable building block for medicinal chemists.

In the context of drug discovery, this compound has been explored in various therapeutic areas. One notable application is in the development of small-molecule inhibitors targeting protein kinases, which are implicated in numerous diseases, including cancer. The combination of electronic and steric effects provided by the fluoro, hydroxyl, and trifluoromethylphenyl groups can be leveraged to achieve high selectivity and potency. Additionally, its potential as a precursor for more complex derivatives has been highlighted in several synthetic studies.

The synthesis of 6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on streamlined approaches that minimize synthetic steps while maintaining efficiency. These advancements have made it more feasible to produce this compound on scales suitable for preclinical testing.

From a biological perspective, the activity of this compound has been investigated in various in vitro assays. Initial studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors relevant to therapeutic intervention. While these findings are promising, further research is needed to fully elucidate its mechanism of action and potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between chemical structure and biological function.

The role of CAS No. 1261599-34-1 in academic research cannot be overstated. It serves as a reference point for scientists exploring related structures and functionalities. As computational tools become more sophisticated, virtual screening methods are increasingly used to identify promising candidates like this one. By integrating experimental data with predictive models, researchers can accelerate the discovery process significantly.

In conclusion,6-Fluoro-2-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine represents a fascinating example of how structural diversity can lead to novel pharmacological entities. Its unique combination of substituents makes it a valuable asset in pharmaceutical research, with potential applications spanning multiple therapeutic domains. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in shaping future treatments.